Cas no 16920-56-2 (Potassium hexachloroiridate(IV))

• Product Name: Potassium hexachloroiridate(IV)
• CAS No: 16920-56-2
• MF: Cl₆IrK₂
• MW: 483.131591796875
• MDL: MFCD00011369
• CID: 50590
• PubChem ID: 24852223
• Update Time: 2025-04-18

Potassium hexachloroiridate(IV) Chemical and Physical Properties

Names and Identifiers

• dipotassium hexachloroiridate
• Potassium hexachloroiridate(IV)
• dipotassium,(oc-6-11)-iridate(2-hexachloro
• hexachloro-,dipotassium,(OC-6-11)-Iridate
• Iridium potassium chloride
• POTASSIUM CHLOROIRIDATE
• POTASSIUM HEXACHLOROIRIDATA(IV)
• POTASSIUM HEXACHLOROIRIDATE
• Potassium hexachloroiridate(IV),Ir min
• Iridate(2-),hexachloro-, dipotassium (8CI)
• Iridate(2-), hexachloro-, dipotassium,(OC-6-11)- (9CI)
• Potassium chloroiridate(IV) (6CI)
• Potassiumhexachloroiridate(IV) (7CI)
• Dipotassiumhexachloroiridate(2-)
• Dipotassium iridium hexachloride
• Iridium potassiumchloride (IrK2Cl6)
• Iridium potassium chloride (K2IrCl6)
• Potassium hexachloroiridate(2-)
• Potassium iridium chloride (K2IrCl6)
• dipotassiumhexachloroiridate
• Potassiumhexachloroiridate(IV),99%
• Potassium hexachloroiridate(IV), Ir 38% min
• Potassium hexachloroiridate(IV), Ir 39% min
• hexachloro-, dipotassium, (OC-6-11)-Iridate
• Cl6Ir.2K
• 8398AF
• AKOS015833379
• NS00085267
• 16920-56-2
• A926993
• Iridate(2-), hexachloro-, potassium (1:2), (OC-6-11)-
• Potassium hexachloroiridate(IV), 99.99% trace metals basis
• MFCD00011369
• Dipotassium;tetrachloroiridium;dichloride
• POTASSIUMHEXACHLOROIRIDATE(IV)
• dipotassium;hexachloroiridium(2-)
• AKOS015910855
• DIPOTASSIUM HEXACHLOROIRIDATE(2-)
• A12133

• MDL： MFCD00011369
• Inchi： 1S/6ClH.Ir.2K/h6*1H;;;/q;;;;;;+4;2*+1/p-6
• InChI Key： WEKZJZDULNNSCD-UHFFFAOYSA-H
• SMILES： [Ir-2](Cl)(Cl)(Cl)(Cl)(Cl)Cl.[K+].[K+]

Computed Properties

• Exact Mass: 480.70300
• Monoisotopic Mass: 404.79169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 3,546 g/cm3
• Melting Point: >385 °C (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong reducing agents.
• PSA: 0.00000
• LogP: 4.13700
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

Potassium hexachloroiridate(IV) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332-H315-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R20/21/22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt